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Compound of Interest |

(2-Bromo-4-
Compound Name: , ,
nitrophenyl)methanamine

CAS No.: 1184618-20-9

Cat. No.: B1444817

Get Quote

Executive Technical Summary

(2-Bromo-4-nitrophenyl)methanamine is a high-value pharmacophore scaffold used
extensively in the synthesis of heterocyclic kinase inhibitors and anticancer agents. Structurally,
it presents a benzylamine core flanked by an ortho-bromo and para-nitro substituent. This
specific substitution pattern imparts unique electronic properties but also elevates its reactivity
and hazard profile.

Strategic Importance: The bromine atom serves as a handle for palladium-catalyzed cross-
coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the nitro group acts as a masked aniline,
allowing for sequential functionalization. However, the primary amine functionality renders the
compound sensitive to atmospheric carbon dioxide and moisture, necessitating rigorous
handling protocols to maintain reagent integrity and operator safety.

Hazard Identification & Mechanistic Toxicology[1]

GHS Classification (Predicted/Read-Across): Based on structure-activity relationships (SAR)
with benzylamine analogs and nitro-aromatics, this compound must be treated as a
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Corrosive/Severe Irritant and a potential Sensitizer.

Hazard Class

Category

Hazard Statement

Mechanism of
Action

Skin

Corrosion/Irritation

1B or 2

H314/H315: Causes
severe skin

burns/irritation.

The primary amine (
) is basic (pK

9-10 for conjugate
acid) and nucleophilic,
capable of saponifying
skin lipids and

denaturing proteins.

Eye Damage

H318: Causes serious

eye damage.[1]

High pH upon contact
with lacrimal fluid
leads to rapid corneal
opacity and potential

permanent damage.

Acute Toxicity (Oral)

H302: Harmful if

swallowed.[2]

Nitro-aromatics can
interfere with oxidative
phosphorylation;
potential for
methemoglobinemia

(oxidation of Fe
to Fe

in hemoglobin).

STOT - Single Exp.

H335: May cause

respiratory irritation.

Inhalation of
dust/aerosol irritates
the mucous
membranes due to

alkalinity.

Critical Safety Insight: Unlike simple anilines, the benzylamine moiety is not conjugated to the

aromatic ring, making the amine significantly more basic and nucleophilic. This increases the
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risk of chemical burns compared to its aniline isomers (e.g., 2-bromo-4-nitroaniline).

Engineering Controls & Personal Protective
Equipment (PPE)[3]
Engineering Controls (The First Line of Defense)

¢ Primary Containment: All solid handling (weighing, transfer) must occur within a Class Il
Biological Safety Cabinet or a Chemical Fume Hood with a face velocity of >100 fpm (0.5
m/s).

 Inert Atmosphere: Due to the amine's affinity for

(forming carbamate salts), store and handle under Nitrogen (
) or Argon using Schlenk techniques.

« Static Control: Use anti-static weighing boats and ground all metal equipment. Nitro-
aromatics can possess high formation energies; while not explicitly explosive, they should be
kept away from static discharge.

Evidence-Based PPE Selection

o Respiratory: If handling open powder outside a hood (strictly prohibited, but for emergency
planning), use a P3 (EN 143) or N100 (NIOSH) particulate respirator.

e Dermal (Hands):

o Standard: Double-gloving with Nitrile (0.11 mm) is sufficient for incidental splash
protection.

o High Risk (Solutions): For prolonged contact with organic solvents (DCM, DMF), use
Silver Shield/4H (Laminate) gloves. Benzylamines can permeate standard nitrile rapidly
when dissolved in lipophilic solvents.

e Ocular: Chemical splash goggles (indirect venting) are mandatory. Face shields are required
when handling quantities >5g.
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Emergency Response Architecture

The following decision logic dictates the response to exposure. The "Do Not Induce Vomiting"
rule is critical here due to the corrosive nature of the amine—regurgitation doubles the

esophageal burn damage.

EXPOSURE INCIDENT

Identlfy Exposure Route ]

[ SKIN/HAIR CONTACT EYE CONTACT INGESTION

1. Brush off dry powder 1. Do NOT rub 1. Rinse mouth with water
2. Drench with water (15 min) 2. Flush with tepid water (15-20 min) 2. Do NOT induce vomiting
3. Remove contaminated clothing 3. Lift eyelids occasionally 3. Drink 1-2 cups of water/milk

SEEK IMMEDIATE MEDICAL ATTENTION

(Bring SDS/Label)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree for Corrosive/lrritant Amine Exposure.

Storage, Stability, and Handling Protocol
Physical Properties & Stability Data
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Property Value/Description Note
Appearance Pale yellow to brown solid Color darkens upon oxidation.
Molecular Weight 231.05 g/mol

- Low solubility in water; basic
Solubility DMSO, Methanol, DCM ) )

pH in ag. solution.
o Strong oxidizers, Acids, Acid Reacts exothermically with
Incompatibility ) )
Chlorides acids.

Storage Temp 2-8°C (Refrigerated) Slows oxidative degradation.

Handling Workflow (Self-Validating)

To ensure scientific integrity and safety, follow this synthesis preparation workflow. The
"Validation Step" ensures the reagent has not degraded before use.

Yes Discard/Recrystallize

(Degraded)

Warm to Room Temp Visual Inspection

(Inside Desiccator) (Is it dark brown/tarry?) No (Pale Solid)
Weigh in Hood Dissolve in Solvent TLC/NMR Check
(Anti-static boat) (e.g., Dry DCM) (Purity Verification)

Storage (4°C)
Under Inert Gas

Click to download full resolution via product page
Figure 2: Reagent Handling and Integrity Verification Workflow.
Protocol Notes:

o Equilibration: Never open a cold bottle of amine in humid air. Condensation will react with the
amine to form sticky carbonate salts.

e Quenching: When disposing of excess reagent, quench slowly with dilute HCI. Do not add
neat amine to concentrated acid (violent exotherm).

Synthesis Application Context
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Reaction Class: Nucleophilic Substitution / Cross-Coupling.
Scenario: Using (2-Bromo-4-nitrophenyl)methanamine in a Buchwald-Hartwig amination.
e Risk: The free amine can poison Palladium catalysts if oxidized.

o Control: Use the hydrochloride salt form if available for storage, and liberate the free base in
situ using a mild base (e.g.,

) within the reaction vessel. This minimizes operator exposure to the corrosive free amine
and ensures stoichiometry.

Disposal: Collect all agueous waste streams in a container marked "Basic Aqueous Waste" (pH
> 9). Organic washes containing the nitro-aromatic residue must go to "Halogenated Organic
Waste" due to the bromine content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: (2-Bromo-4-
nitrophenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1444817/docs#technical-safety-handling-guide-2-
bromo-4-nitrophenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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